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Compound of Interest

Compound Name: Diethyl hexacosanedioate

Cat. No.: B15219495 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Diethyl hexacosanedioate is not readily

available in public domains. The following information is compiled from data on structurally

analogous long-chain dicarboxylic acids and their esters. This guide is intended for use by

qualified researchers and professionals and should be supplemented with a thorough risk

assessment before handling this chemical.

Introduction
Diethyl hexacosanedioate is a long-chain aliphatic ester. Due to the limited availability of

specific safety and toxicological data, a cautious approach based on the properties of similar

molecules is essential for its safe handling in a research and development setting. This

document provides a summary of inferred safety data, recommended handling procedures, and

emergency protocols.

Hazard Identification and Classification
Based on data from analogous long-chain dicarboxylic acid esters, Diethyl hexacosanedioate
is not expected to be classified as hazardous under normal conditions. However, as with any

chemical with incomplete toxicological data, it should be handled with care.

Potential Hazards:

Eye Contact: May cause mild irritation.
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Skin Contact: Prolonged or repeated contact may cause mild irritation.

Inhalation: Inhalation of dust or aerosols may cause respiratory tract irritation.

Ingestion: May cause gastrointestinal irritation. The toxicological properties have not been

fully investigated.

Physical and Chemical Properties
The following table summarizes the physical and chemical properties of Diethyl
hexacosanedioate and a related, shorter-chain diester, Diethyl adipate (also known as Diethyl

hexanedioate), for comparison.

Property
Diethyl hexacosanedioate
(C₃₀H₅₈O₄)

Diethyl adipate (C₁₀H₁₈O₄)

Molecular Weight 482.78 g/mol (Calculated) 202.25 g/mol [1][2][3]

Appearance
Expected to be a white to off-

white solid
Colorless liquid[1][4][5]

Melting Point No data available -20 to -19 °C[4][5]

Boiling Point No data available 251 °C[4][5]

Solubility

Expected to be insoluble in

water; soluble in organic

solvents.

Insoluble in water; soluble in

alcohol and ether.[1][4][5]

Flash Point No data available >110 °C (>230 °F)[4][5]

Handling and Storage
Handling:

Use in a well-ventilated area, preferably in a chemical fume hood.[6][7]

Avoid generation of dust.[6]

Avoid contact with eyes, skin, and clothing.[1][6]
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Wash hands thoroughly after handling.[6][8]

Wear appropriate personal protective equipment (PPE) as outlined in Section 5.

Storage:

Store in a tightly closed container.[6][8]

Keep in a cool, dry, and well-ventilated place.[1][8][9]

Store away from incompatible materials such as strong oxidizing agents.[1][8]

Exposure Controls and Personal Protection
Engineering Controls:

Facilities should be equipped with an eyewash station and a safety shower.[1][6]

Use adequate ventilation to keep airborne concentrations low.[6]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or glasses.[6][8]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.[6][10]

Respiratory Protection: If dust is generated, a NIOSH-approved respirator may be required.

[6]

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.[1]

[6]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing. Get medical aid if irritation develops or persists.[1][6]
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Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen. Get medical aid.[1][6]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of

milk or water. Never give anything by mouth to an unconscious person. Get medical aid.[1][6]

Fire-Fighting Measures
Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[8][11]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide and carbon dioxide.[1][8]

Fire-Fighting Instructions: As in any fire, wear a self-contained breathing apparatus (SCBA)

in pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1][8]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required.[8]

Spill Cleanup: Sweep up or absorb the material, then place it into a suitable container for

disposal. Avoid generating dusty conditions.[6][8]

Toxicological Information
No specific toxicological data for Diethyl hexacosanedioate is available. For long-chain

dicarboxylic acids and their esters in general, the acute toxicity is considered to be low.[12]

They are generally not considered to be skin or eye irritants, though mild irritation can occur.

[12] The Cosmetic Ingredient Review (CIR) Expert Panel has assessed dicarboxylic acids and

their esters as safe for use in cosmetics, suggesting low toxicity in the concentrations used in

those products.[13][14]

Experimental Workflow for Handling Chemicals with
Limited Safety Data
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The following diagram outlines a logical workflow for researchers when handling a chemical for

which a comprehensive Safety Data Sheet is not available.

Preparation & Assessment

Experimental Phase

Post-Experiment

Identify Chemical & Lack of SDS

Search for Data on Analogous Compounds

Data Unavailable

Conduct Hazard Assessment Based on Analogs

Gathered Data

Develop Standard Operating Procedure (SOP)

Informed by Assessment

Implement Engineering Controls
(e.g., Fume Hood)

Use Appropriate PPE

Perform Experiment Following SOP

Decontaminate & Dispose of Waste Properly

Document Observations & Any Incidents

During/After Experiment

Review and Update SOP as Needed

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15219495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for safe handling of chemicals with limited data.

Disposal Considerations
Waste disposal should be in accordance with all applicable federal, state, and local

environmental regulations. It is recommended to dispose of this chemical through a licensed

professional waste disposal service.

This technical guide provides a starting point for the safe handling of Diethyl
hexacosanedioate. Researchers and scientists must use their professional judgment and

conduct a thorough risk assessment before commencing any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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